9-deoxygoniopypyrone
9-deoxygoniopypyrone
Brand Name:
Vulcanchem
CAS No.:
136685-37-5
VCID:
VC0162313
InChI:
InChI=1S/C13H14O4/c14-11-7-9-6-10(17-11)12(15)13(16-9)8-4-2-1-3-5-8/h1-5,9-10,12-13,15H,6-7H2/t9-,10-,12+,13+/m1/s1
SMILES:
C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O
Molecular Formula:
C13H14O4
Molecular Weight:
234.25 g/mol
9-deoxygoniopypyrone
CAS No.: 136685-37-5
Main Products
VCID: VC0162313
Molecular Formula: C13H14O4
Molecular Weight: 234.25 g/mol
CAS No. | 136685-37-5 |
---|---|
Product Name | 9-deoxygoniopypyrone |
Molecular Formula | C13H14O4 |
Molecular Weight | 234.25 g/mol |
IUPAC Name | (1R,5R,7S,8S)-8-hydroxy-7-phenyl-2,6-dioxabicyclo[3.3.1]nonan-3-one |
Standard InChI | InChI=1S/C13H14O4/c14-11-7-9-6-10(17-11)12(15)13(16-9)8-4-2-1-3-5-8/h1-5,9-10,12-13,15H,6-7H2/t9-,10-,12+,13+/m1/s1 |
Standard InChIKey | ZPVLUTBGTWEMGV-AAXDQBDMSA-N |
Isomeric SMILES | C1[C@@H]2CC(=O)O[C@H]1[C@@H]([C@@H](O2)C3=CC=CC=C3)O |
SMILES | C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O |
Canonical SMILES | C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O |
Appearance | Cryst. |
Synonyms | 9-deoxygoniopypyrone |
PubChem Compound | 126233 |
Last Modified | Nov 11 2021 |
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